Cas no 627053-72-9 (<br>Butyl-(7-furan-2-ylmethyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-ami ne)

• Product Name: <br>Butyl-(7-furan-2-ylmethyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-ami ne
• CAS No: 627053-72-9
• MF: C₂₇H₂₆N₄O
• MW: 422.521545886993
• CID: 3141424
• PubChem ID: 1731071
• Update Time: 2025-04-21

<br>Butyl-(7-furan-2-ylmethyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-ami ne Chemical and Physical Properties

Names and Identifiers

• <br>Butyl-(7-furan-2-ylmethyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-ami ne
• N-butyl-N-[7-(2-furylmethyl)-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amine
• N-BUTYL-7-[(FURAN-2-YL)METHYL]-5,6-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE
• N-butyl-7-(2-furylmethyl)-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 627053-72-9
• AKOS001678323
• N-butyl-7-(furan-2-ylmethyl)-5,6-diphenylpyrrolo[2,3-d]pyrimidin-4-amine
• N-butyl-7-(furan-2-ylmethyl)-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• STK008750
• AE-848/41541174

• Inchi： 1S/C27H26N4O/c1-2-3-16-28-26-24-23(20-11-6-4-7-12-20)25(21-13-8-5-9-14-21)31(27(24)30-19-29-26)18-22-15-10-17-32-22/h4-15,17,19H,2-3,16,18H2,1H3,(H,28,29,30)
• InChI Key： AKYOANGHVSSQPV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1C2C(=C(N=CN=2)NCCCC)C(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 422.21066147Da
• Monoisotopic Mass: 422.21066147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 55.9Ų